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Compound of Interest

Compound Name: 3-Azidopropanoyl chloride

Cat. No.: B8229167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Azidopropanoyl chloride, a
bifunctional reagent of significant interest in the fields of chemical biology and drug
development. Its unique structure, incorporating both a reactive acyl chloride and a versatile
azide moiety, makes it a valuable tool for a range of bioconjugation and modification strategies.

Core Properties of 3-Azidopropanoyl Chloride

3-Azidopropanoyl chloride is a reactive chemical compound that serves as a critical building
block in organic synthesis, particularly for the introduction of an azide functional group. This
group is a key component in "click chemistry,” a class of biocompatible reactions widely
employed in drug discovery and development.[1][2] The acyl chloride group allows for facile
reactions with nucleophiles such as amines and alcohols, enabling the covalent attachment of
the azido-propyl linker to various molecules of interest.[1][3]

Quantitative Data

The key physicochemical properties of 3-Azidopropanoyl chloride are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula C3H4CINsO [11[4115]
Molecular Weight 133.54 g/mol [11[415]
CAS Number 14468-87-2 [3][4][5]
IUPAC Name 3-azidopropanoy! chloride [4]
Canonical SMILES C(CN=[N+]=[N-])C(=0)ClI [4]

InChi Key KLVVMXFIJMTSKB- )

UHFFFAOYSA-N

Experimental Protocols

A reliable method for the synthesis of 3-Azidopropanoyl chloride involves a two-step process
starting from 3-bromopropionic acid. The following protocol is based on established synthetic
procedures.[6]

Synthesis of 3-Azidopropionic Acid

e Reaction Setup: In a round-bottom flask, dissolve 3-bromopropionic acid (25 mmol) in 40 mL
of acetonitrile.

o Addition of Sodium Azide: Add sodium azide (50 mmol) to the solution.
» Reflux: Heat the mixture to reflux and maintain for 4 hours.
o Workup:
o Remove the acetonitrile under reduced pressure (in vacuo).
o Suspend the resulting residue in 50 mL of ethyl acetate.
o Perform extractions with 0.1 N HCI (3 x 40 mL), water (3 x 40 mL), and brine (1 x 30 mL).

» Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa4) and
concentrate to yield 3-azidopropionic acid. The reported yield for this step is 87%.[6]
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Synthesis of 3-Azidopropanoyl Chloride

o Reaction Setup: Dissolve the synthesized 3-azidopropionic acid (20 mmol) in 40 mL of
dichloromethane (DCM) in a suitable reaction vessel.

o Addition of Oxalyl Chloride: Add oxalyl chloride (20 mmol) to the solution. A catalytic amount
of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.[6][7]

o Reaction: Allow the reaction to proceed at room temperature. The reaction progress can be
monitored by observing the cessation of gas evolution (CO and COz2).[7]

« |solation: The resulting solution of 3-Azidopropanoyl chloride in DCM can often be used
directly in subsequent reactions without further purification.[6]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis of 3-Azidopropanoyl chloride and its
application in bioconjugation via click chemistry.
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Step 1: Synthesis of 3-Azidopropionic Acid

3-Bromopropionic Acid Sodium Azide (NaNs) Acetonitrile (Solvent)

Reflux, 4h

3-Azidopropionic Acid

Step 2: Synthesis of 3-Azidopropanoyl Chloride

Oxalyl Chloride ((COCI)z2) DCM (Solvent) 3-Azidopropionic Acid

Reaction at RT

3-Azidopropanoyl! Chloride

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Azidopropanoyl chloride.
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Step 1: Amine Modification

3-Azidopropanoyl Chloride

Amide Bond Formation

Azide-Modified Biomolecule

Step 2: Click Chemistry Conjugation

Azide-Modified Biomolecule

Copper(l)-Catalyzed
Azide-Alkyne Cycloaddition
(CuAAC)

Bioconjugate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. rjptonline.org [rjptonline.org]
e 3. 3-Azidopropanoyl chloride 10% in MTBE, 14468-87-2 | BroadPharm [broadpharm.com]

e 4. Propanoyl chloride, 3-azido- | C3H4CIN30O | CID 12161722 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. file.medchemexpress.com [file.medchemexpress.com]
e 6. rsc.org [rsc.org]
e 7. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to 3-Azidopropanoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8229167#3-azidopropanoyl-chloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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